3-cyclopropyl-1-(4-methoxyphenyl)-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-cyclopropyl-1-(4-methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C18H17N3O3/c1-10-9-14(18(22)23)15-16(11-3-4-11)20-21(17(15)19-10)12-5-7-13(24-2)8-6-12/h5-9,11H,3-4H2,1-2H3,(H,22,23)
• InChI Key: UFBPVVONXLXSKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C3=CC=C(C=C3)OC)C4CC4)C(=O)O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

This compound is a pyrazolopyridine derivative with a cyclopropyl group, a 4-methoxyphenyl group, and a carboxylic acid group. Pyrazolopyridines are a class of compounds that have been studied for their diverse pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolopyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. It also has a cyclopropyl group, a 4-methoxyphenyl group, and a carboxylic acid group attached to the core.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxylic acid group could participate in acid-base reactions, the cyclopropyl group could undergo ring-opening reactions under certain conditions, and the methoxy group on the phenyl ring could direct electrophilic aromatic substitution reactions to the ortho and para positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group could result in the compound being acidic. The compound is likely to be solid at room temperature.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

The compound 3-cyclopropyl-1-(4-methoxyphenyl)-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a part of the broader family of heterocyclic compounds, which are crucial in the synthesis of diverse biologically active molecules. Heterocyclic compounds like pyrazolo[3,4-b]pyridine derivatives are extensively utilized in organic chemistry due to their versatile applications in creating a wide array of heterocyclic compounds, including pyrazolo-imidazoles, -thiazoles, spiropyridines, and others. These compounds serve as key building blocks in the synthesis of various classes of heterocyclic compounds and dyes, highlighting their significance in medicinal chemistry and drug development (Gomaa & Ali, 2020).

Kinase Inhibition for Therapeutic Applications

Pyrazolo[3,4-b]pyridine scaffolds, to which the subject compound belongs, are noted for their versatility in interacting with kinases through multiple binding modes. This characteristic makes them valuable in the design of kinase inhibitors, a class of therapeutic agents used to treat various diseases, including cancers. The pyrazolo[3,4-b]pyridine scaffold's ability to bind to the hinge region of kinases and form additional interactions within the kinase pocket underscores its utility in creating potent and selective kinase inhibitors. This has led to its widespread use in medicinal chemistry, with many patents claiming the use of pyrazolo[3,4-b]pyridine derivatives for kinase inhibition, demonstrating its potential in drug discovery and development (Wenglowsky, 2013).

Enzyme Inhibition Studies

Compounds related to this compound are also explored for their potential to act as selective enzyme inhibitors. For instance, the inhibition of cytochrome P450 isoforms, which play a crucial role in drug metabolism, is a significant area of research. Understanding the selectivity and potency of inhibitors against various CYP isoforms can aid in predicting drug-drug interactions and enhancing drug safety profiles. Such studies contribute to the optimization of therapeutic regimens and the development of safer medications (Khojasteh et al., 2011).

Biological Activities and Pharmacological Applications

The structural motif of pyrazolo[3,4-b]pyridine and its derivatives, including the compound , has been extensively studied for various biological activities. These compounds exhibit a range of pharmacological properties such as antimicrobial, anticancer, anti-inflammatory, and antiviral activities. The synthesis and exploration of pyrazolo[3,4-b]pyridine derivatives, including pyrazole carboxylic acid derivatives, provide valuable insights into their mechanism of action and potential therapeutic applications. Such research is instrumental in guiding the development of new drugs with enhanced efficacy and reduced side effects (Cetin, 2020).

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. Given the biological activities reported for other pyrazolopyridine derivatives, this compound could potentially be of interest in medicinal chemistry.